Cas no 6343-04-0 (2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid)
![2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid structure](https://www.kuujia.com/scimg/cas/6343-04-0x500.png)
6343-04-0 structure
Product name:2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid
2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid
- 3-Methoxy-4-benzyloxy-cinnamylidenmalonsaeure
- NSC46690
- AC1NS8AS
- Purified pyronine B
- 3-Methoxy-4-benzyloxy-cinnamylidenmalonsaeure; NSC46690; AC1NS8AS; Purified pyronine B;
- NSC-46690
- DTXSID20418042
- 6343-04-0
-
- Inchi: InChI=1S/C20H18O6/c1-25-18-12-14(8-5-9-16(19(21)22)20(23)24)10-11-17(18)26-13-15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,21,22)(H,23,24)/b8-5+
- InChI Key: MSOHYBCKDYXNBL-VMPITWQZSA-N
- SMILES: COC1=C(C=CC(=C1)C=CC=C(C(=O)O)C(=O)O)OCC2=CC=CC=C2
Computed Properties
- Exact Mass: 354.11034
- Monoisotopic Mass: 354.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.1Ų
- XLogP3: 4.6
Experimental Properties
- PSA: 93.06
- LogP: 3.38300
2-[(e)-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enylidene]propanedioic Acid Related Literature
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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